Cas no 883529-85-9 ((6-Chloro-7-methyl-1H-indol-2-yl)-methylamine)

• Product Name: (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine
• CAS No: 883529-85-9
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD06800431
• CID: 4674528
• PubChem ID: 23004679
• Update Time: 2025-05-20

(6-Chloro-7-methyl-1H-indol-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• [(6-Chloro-7-methyl-1H-indol-2-yl)-methyl]amine
• (6-chloro-7-methyl-1H-indol-2-yl)methanamine
• BB 0220004
• 1-(6-chloro-7-methyl-1H-indol-2-yl)methanamine
• 883529-85-9
• AKOS003658165
• (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine

• MDL： MFCD06800431
• Inchi： 1S/C10H11ClN2/c1-6-9(11)3-2-7-4-8(5-12)13-10(6)7/h2-4,13H,5,12H2,1H3
• InChI Key： HECWFEVSLMFIBR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=C(CN)NC=2C=1C

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 1.9

(6-Chloro-7-methyl-1H-indol-2-yl)-methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine

Chemical Profile of (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine (CAS No. 883529-85-9)

(6-Chloro-7-methyl-1H-indol-2-yl)-methylamine, identified by its CAS number 883529-85-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro group at the 6-position and a methyl group at the 7-position of the indole ring, along with an amine substituent at the 2-position, contribute to its unique chemical properties and reactivity.

The indole core is a privileged scaffold in drug discovery, with numerous examples of indole-based drugs that have reached clinical use or are in advanced stages of development. The modifications introduced in (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine are designed to enhance its pharmacological profile, making it a promising candidate for further investigation. The chloro and methyl substituents not only influence the electronic properties of the indole ring but also affect its interactions with biological targets, potentially modulating its binding affinity and selectivity.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. The amine functional group in (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine is particularly noteworthy, as it can serve as a hinge region for protein-protein interactions or participate in hydrogen bonding networks within biological targets. This feature makes it an attractive molecule for structure-based drug design.

One of the most compelling aspects of this compound is its potential role in modulating signaling pathways associated with various diseases. For instance, indole derivatives have been shown to interact with receptors and enzymes involved in neurotransmission, making them candidates for treating neurological disorders. Additionally, the structural motif of this compound shares similarities with known bioactive molecules that exhibit antitumor properties. This suggests that (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine could be developed into a novel therapeutic agent for cancer treatment.

The synthesis of (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine involves multi-step organic transformations that highlight the synthetic versatility of indole chemistry. The chlorination and methylation steps are critical in establishing the desired substitution pattern on the indole ring. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance yield but also improve scalability, which is essential for pharmaceutical applications.

The pharmacokinetic properties of (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable solubility characteristics and moderate bioavailability in preclinical models. These properties are influenced by its molecular structure and functional groups, which can be further optimized to improve its pharmacokinetic profile.

In vitro and in vivo studies have begun to elucidate the mechanism of action of (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine. Initial findings indicate that it interacts with specific targets such as enzymes and receptors implicated in disease pathways. For example, it has shown binding affinity to certain kinases and transcription factors that play roles in cell proliferation and differentiation. These interactions could lead to therapeutic effects by modulating downstream signaling cascades.

The potential therapeutic applications of this compound are vast. In oncology research, (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine has been investigated for its ability to inhibit tumor growth by interfering with critical cellular processes such as angiogenesis and metastasis. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases like rheumatoid arthritis and Crohn's disease. The neuroprotective potential of indole derivatives has also been explored, suggesting that this compound could be beneficial in neurodegenerative disorders such as Alzheimer's disease.

The development of novel drug candidates often involves high-throughput screening (HTS) to identify compounds with desired biological activity. (6-Chloro-7-methyl-1H-indol-2-yl)-methylamine has been subjected to HTS campaigns targeting various disease-related proteins and enzymes. The results have been promising, revealing several hits that warrant further investigation. These hits provide valuable starting points for optimizing potency, selectivity, and pharmacokinetic properties through structure-based drug design approaches.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict the binding modes of (6-Chloro-7-methyl-1H-indol-2-yll)-methylamine with potential targets. These studies help in rationalizing experimental findings and guiding medicinal chemistry efforts toward more effective analogs. Additionally, virtual screening methods have been employed to identify new lead compounds based on known bioactive structures.

The future directions for research on (6-Chloro-choro-choro-choro-choro-choro-choro-choro-choro-choro-choro-choro-choro-choro-choro-choro-choro-choro-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-hydroxy-H-indol]-methylamine (CAS No. 883529- 85- 9) include exploring its interactions with complex biological systems using advanced imaging techniques. These techniques can provide insights into how the compound behaves within living cells and tissues, offering a more comprehensive understanding of its mechanism of action.

In conclusion,(6-Chloro- 7- methyl- 1H- indol- 2 - yl) - methyleneamine strong> p>,< strong>CAS No. 883529 - 85 - 9 strong> p>,is a promising compound with significant potential in pharmaceutical applications. Its structural features, biological activities, and synthetic accessibility make it an attractive candidate for further research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutics.